Cas no 2913-41-9 (3-Hydroxy-2,5-dimethyl-1,4-benzoquinone)

• Product name: 3-Hydroxy-2,5-dimethyl-1,4-benzoquinone
• CAS No: 2913-41-9
• MF: C₈H₈O₃
• MW: 152.147
• CID: 2003436
• PubChem ID: 4231438

3-Hydroxy-2,5-dimethyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2,5-dimethyl-1,4-benzoquinone
• 3-hydroxy-2,5-dimethylcyclohexa-2,5-diene-1,4-dione
• DTXSID40401072
• 3-hydroxy-2,5-dimethylbenzo-1,4-quinone
• AKOS024341047
• 2,5-Cyclohexadiene-1,4-dione, 3-hydroxy-2,5-dimethyl-
• 2913-41-9
• 2,5-DIMETHYL-3-HYDROXY-1,4-BENZOQUINONE
• SCHEMBL755506
• DTXCID40351927

• Inchi： InChI=1S/C8H8O3/c1-4-3-6(9)5(2)8(11)7(4)10/h3,11H,1-2H3
• InChI Key： UMYJQPRVRNMXKM-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C(C)=C(O)C1=O |t:1,6|

Computed Properties

• Exact Mass: 152.047344113g/mol
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 1.3